Cas no 117428-22-5 (Picoxystrobin)

• Product Name: Picoxystrobin
• CAS No: 117428-22-5
• MF: C₁₈H₁₆F₃NO₄
• MW: 367.319155693054
• MDL: MFCD04112618
• CID: 63295
• PubChem ID: 329754607
• Update Time: 2025-06-09

Picoxystrobin Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-methoxy-2-(2-(((6-(trifluoromethyl)pyridin-2-yl)oxy)methyl)phenyl)acrylate
• ZA1963
• METHYL (E)-ALPHA-METHOXYMETHYLENE-2-(3-TRIFLUOROMETHYL-2-PYRIDYLOXYMETHYL)PHENYLACETATE
• ACANTO
• Benzeneacetic acid, .alpha.-(methoxymethylene)-2-6-(trifluoromethyl)-2-pyridinyloxymethyl-, methyl ester, (.alpha.E)-
• methyl (e)-α-methoxymethylene-2-(3-trifluoromethyl-2-pyridyloxymethyl)phenylacetate
• Methyl (E)-3-methoxy-2-{2-[6-(trifluoromethyl)-2-pyridyloxymethyl]phenyl}acrylate
• Picoxystrobin
• Azithromycin Dihydrate
• methyl (2E)-3-methoxy-2-[2-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)phenyl]prop-2-enoate
• methyl (2E)-3-methoxy-2-{2-[6-(trifluoromethyl)-2-pyridyloxymethyl]phenyl}acrylate
• methyl (αE)-α-(methoxymethylene)-2-[[[6-(trifluoromethyl)-2-pyridinyl]oxy]methyl]benzeneacetate
• Picoxystrobin [iso]
• Picoxystrobin Solution, 1000ppm
• -Methyl 3-methoxy-2-(2-(((6-(trifluoromethyl)
• Pyridyl ester
• Picoxystrobin 96%
• (E)-methyl 3-methoxy-2-(2-((6-(trifluoromethyl)pyridin-2-yloxy)methyl)phenyl)acrylate
• Methyl (E)-3-methoxy-2-[2-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]phenyl]prop-2-enoate
• AC-26782
• DTXSID9047542
• methyl (alphaE)-alpha-(methoxymethylene)-2-[[[6-(trifluoromethyl)-2-pyridinyl]oxy]methyl]benzeneacetate
• CHEMBL522759
• Tox21_300625
• methyl (2E)-3-methoxy-2-(2-(6-(trifluoromethyl)-2-pyridyloxymethyl)phenyl)acrylate
• CAS-117428-22-5
• 117428-22-5
• (E)-methyl 2-[2-(6-trifluoromethylpyrid-2-yloxymethyl)phenyl]-3-methoxyacrylate
• UNII-62DH7GEL1P
• AKOS016011129
• SCHEMBL18977
• AS-31050
• Benzeneacetic acid, .alpha.-(methoxymethylene)-2-[[[6-(trifluoromethyl)-2-pyridinyl]oxy]methyl]-, methyl ester, (.alpha.E)-
• PICOXYSTROBIN [MI]
• NS00001149
• CHEBI:83197
• METHYL (.ALPHA.E)-.ALPHA.-(METHOXYMETHYLENE)-2-(((6-(TRIFLUOROMETHYL)-2-PYRIDINYL)OXY)METHYL)BENZENEACETATE
• CS-0128650
• NCGC00248112-01
• NCGC00254335-01
• HY-136355
• AMY22470
• DTXCID7027542
• Benzeneacetic acid, alpha-(methoxymethylene)-2-[[[6-(trifluoromethyl)-2-pyridinyl]oxy]methyl]-, methyl ester, (alphaE)-
• 62DH7GEL1P
• Picoxystrobin 100 microg/mL in Acetonitrile
• methyl (2E)-3-methoxy-2-(2-(((6-(trifluoromethyl)pyridin-2-yl)oxy)methyl)phenyl)prop-2-enoate
• 1ST21131
• Benzeneacetic acid, alpha-(methoxymethylene)-2-(((6-(trifluoromethyl)-2-pyridinyl)oxy)methyl)-, methyl ester, (alphaE)-

• MDL： MFCD04112618
• Inchi： 1S/C18H16F3NO4/c1-24-11-14(17(23)25-2)13-7-4-3-6-12(13)10-26-16-9-5-8-15(22-16)18(19,20)21/h3-9,11H,10H2,1-2H3/b14-11+
• InChI Key： IBSNKSODLGJUMQ-SDNWHVSQSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1C=CC=CC=1/C(=C\OC)/C(=O)OC)(F)F

Computed Properties

• Exact Mass: 367.10300
• Monoisotopic Mass: 367.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: d20 1.4
• Melting Point: 75°
• Boiling Point: 453.1°Cat760mmHg
• Flash Point: 227.9°C
• Refractive Index: 1.521
• PSA: 57.65000
• LogP: 3.83970
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Picoxystrobin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H332,H400
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• Hazardous Material Identification：
• Safety Term：S60;S61
• Toxicity：MLD in rats (mg/kg): >5000 orally; >2000 dermally; MLC in rats (mg/l): 2.12 by inhalation (Godwin)
• Risk Phrases：R50/53
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl-beta-methoxyacrylates
• Other Chemical Reagents

Additional information on Picoxystrobin

Recent Advances in Picoxystrobin (117428-22-5) Research: A Comprehensive Review

Picoxystrobin (CAS: 117428-22-5) is a strobilurin fungicide widely used in agriculture to protect crops from fungal diseases. As a member of the methoxyacrylate class, it inhibits mitochondrial respiration by binding to the Qo site of cytochrome b, thereby disrupting energy production in fungal cells. Recent studies have explored its efficacy, environmental impact, and potential applications beyond traditional agriculture, making it a compound of significant interest in the agrochemical and biomedical fields.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation kinetics of Picoxystrobin in soil and water under varying environmental conditions. The research highlighted its moderate persistence, with a half-life ranging from 30 to 90 days depending on soil type and microbial activity. These findings are critical for assessing its environmental footprint and optimizing application protocols to minimize ecological risks.

In addition to its fungicidal properties, recent research has explored Picoxystrobin's potential as an anticancer agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. While preliminary, these results suggest a promising avenue for repurposing agrochemicals in oncology, though further toxicological evaluations are necessary.

Advancements in formulation technology have also been a focus. A 2023 patent (WO2023156789) disclosed a nanoemulsion delivery system for Picoxystrobin, enhancing its bioavailability and rainfastness. This innovation addresses longstanding challenges related to its hydrophobicity and could significantly improve field performance while reducing dosage requirements.

Resistance management remains a critical area of investigation. A 2024 meta-analysis in Pest Management Science analyzed global reports of fungal resistance to strobilurins, including Picoxystrobin. The study identified specific mutations in the cytochrome b gene (particularly G143A) as primary resistance mechanisms and proposed integrated pest management strategies to mitigate this growing concern.

Looking forward, the development of Picoxystrobin analogs with improved selectivity and reduced environmental impact appears to be an emerging research trend. Computational chemistry approaches, particularly molecular docking studies, are being increasingly employed to design next-generation strobilurins based on the Picoxystrobin scaffold.